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A Comparative Analysis of Piezoelectric and
Piezoresistive Accelerometers for Shock
Measurement
For researchers, scientists, and drug development professionals engaged in high-impact

studies, the accurate measurement of shock is paramount. The choice of accelerometer

technology is a critical decision that directly influences the quality and reliability of experimental

data. This guide provides a detailed comparison of the two most prevalent technologies for

shock measurement: piezoelectric and piezoresistive accelerometers. By examining their

fundamental principles, performance characteristics, and experimental considerations, this

document aims to equip researchers with the knowledge to select the optimal sensor for their

specific application.

Executive Summary
Piezoelectric and piezoresistive accelerometers are the primary choices for shock

measurement, each possessing distinct advantages and limitations. Piezoelectric sensors

excel in measuring high-frequency transient shocks due to their broad frequency range and

high sensitivity. However, they are unable to measure true zero-frequency (DC) acceleration

and can be susceptible to a phenomenon known as zero shift under intense shock conditions.

Conversely, piezoresistive accelerometers, particularly those based on MEMS technology, are
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capable of measuring DC acceleration, making them ideal for applications requiring the

analysis of the entire shock pulse, including its duration. They are also less prone to zero shift.

The selection between the two hinges on the specific requirements of the measurement,

including the expected frequency content of the shock, the amplitude of the impact, and the

need for DC response.

Data Presentation: A Quantitative Comparison
The following table summarizes the key performance parameters of piezoelectric and

piezoresistive accelerometers for shock measurement applications.
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Feature
Piezoelectric
Accelerometers

Piezoresistive
Accelerometers

Principle of Operation

Generates an electrical charge

proportional to applied

mechanical stress

(piezoelectric effect).[1][2]

Experiences a change in

electrical resistance in

response to mechanical strain

(piezoresistive effect).[2]

DC Response (0 Hz)

No, AC coupled. Cannot

measure constant acceleration

like gravity.[3][4]

Yes, capable of measuring

down to 0 Hz.[5]

Frequency Response

Wide bandwidth, typically from

a few Hz to over 10 kHz.[6][7]

[8]

Ranges from DC up to several

thousand Hz.[3][7]

Sensitivity
Generally high, but varies with

model.

Lower to moderate sensitivity.

[7]

Shock Range (g)

Can be designed for very high

shock levels, with some

models exceeding 10,000 g.

Extremely high shock

survivability, with some

designs capable of measuring

well above 10,000 g.[6]

Operating Temperature

Charge mode types can

operate at extreme

temperatures (e.g., -200°C to

+640°C). IEPE types are

typically limited to around

125°C.[6]

Generally have a more limited

operating temperature range

compared to charge mode

piezoelectric sensors. MEMS-

based piezoresistive sensors

are often rated up to around

105°C.[9]

Zero Shift

Can be prone to zero shift (a

DC offset in the output after a

shock event), especially in

designs using piezoceramic

elements.[10][11][12][13][14]

Generally not susceptible to

zero shift unless the sensing

element is damaged.[13]

Signal Conditioning Requires a charge amplifier or

an integrated (IEPE) voltage

conditioner.[1][15]

Typically uses a Wheatstone

bridge circuit, requiring a
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stable voltage or current

excitation.[5]

Noise

Very low noise floor, making

them suitable for a wide range

of shock and vibration

applications.[3]

Signal-to-noise performance is

generally excellent and is

primarily limited by the quality

of the DC bridge amplifier.[6]

Experimental Protocols
To conduct a comparative study of piezoelectric and piezoresistive accelerometers for shock

measurement, a standardized experimental protocol is essential. The following methodology

outlines the key steps for a robust comparison.

Objective:
To compare the performance of a piezoelectric and a piezoresistive accelerometer under

controlled mechanical shock conditions.

Materials:
Piezoelectric accelerometer with appropriate signal conditioner (charge amplifier or IEPE

power supply).

Piezoresistive accelerometer with a compatible bridge amplifier.

Mechanical shock exciter (e.g., drop table, pneumatic shock machine, or Hopkinson bar).[16]

High-speed data acquisition system (DAQ) with a sampling rate at least 10 times the highest

frequency of interest.

Mounting block for securely attaching both accelerometers.

Low-noise cabling.

Calibration system for verifying the sensitivity of each accelerometer (as per ISO 16063-13).

[16]
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Procedure:
Sensor Calibration:

Calibrate both the piezoelectric and piezoresistive accelerometers according to ISO

16063-13 standards to determine their precise sensitivity.[16] This step is crucial for

accurate comparison of the output signals.

Mounting:

Securely mount both accelerometers onto a rigid metal block. Ensure that the mounting

surfaces are clean, flat, and that the specified mounting torque is applied. The sensors

should be mounted as close as possible to each other to experience the same shock

input.

Experimental Setup:

Attach the mounting block to the mechanical shock exciter.

Connect the piezoelectric accelerometer to its signal conditioner and then to the DAQ.

Connect the piezoresistive accelerometer to its bridge amplifier and then to the DAQ.

Configure the DAQ to acquire data from both channels simultaneously at a high sampling

rate (e.g., >100 kS/s).

Shock Application:

Apply a series of controlled shock inputs to the system. Vary the amplitude and duration of

the shocks to assess the performance of the accelerometers over a range of conditions.

Start with low-level shocks and gradually increase the intensity.

Data Acquisition:

For each shock event, record the time-domain waveform from both accelerometers.

Ensure that the entire shock event, including the post-shock ringing, is captured.
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Data Analysis:

Amplitude Comparison: Compare the peak acceleration values recorded by both sensors

for each shock event.

Waveform Fidelity: Visually inspect and compare the shape of the recorded waveforms.

Frequency Response: Apply a Fast Fourier Transform (FFT) to the time-domain data to

analyze and compare the frequency content of the shock as measured by each sensor.

Zero Shift Analysis: For the piezoelectric accelerometer, carefully examine the baseline of

the signal after the shock event to quantify any zero shift. Compare this to the stable

baseline of the piezoresistive accelerometer.

Integration to Velocity: For the piezoresistive accelerometer, integrate the acceleration

data to obtain velocity and displacement information. Attempt the same for the

piezoelectric data and analyze the impact of any zero shift on the integrated results.

Mandatory Visualization
The following diagrams illustrate the fundamental signaling pathways of piezoelectric and

piezoresistive accelerometers and a logical workflow for selecting the appropriate sensor for

shock measurement.

Piezoelectric Accelerometer Signal Conditioning

Mechanical Shock/Vibration Piezoelectric Crystal
 Applies Force

Charge Generation (q)
 Generates Charge Amplifier or

IEPE Conditioner
 High Impedance Signal Data Acquisition System (DAQ) Low Impedance Voltage Signal
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Caption: Signaling pathway for a piezoelectric accelerometer.
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Piezoresistive Accelerometer Signal Conditioning
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Caption: Signaling pathway for a piezoresistive accelerometer.
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Start: Shock Measurement Requirement
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Caption: Logical workflow for accelerometer selection for shock measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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